Cas no 1505339-17-2 (3-(2-tert-butylphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-tert-butylphenyl)-1,2-oxazol-5-amine
• CAS No: 1505339-17-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5896232
• PubChem ID: 81707491
• Update Time: 2025-05-19

3-(2-tert-butylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-tert-butylphenyl)-1,2-oxazol-5-amine
• 1505339-17-2
• AKOS020287657
• EN300-1869471

• Inchi： 1S/C13H16N2O/c1-13(2,3)10-7-5-4-6-9(10)11-8-12(14)16-15-11/h4-8H,14H2,1-3H3
• InChI Key： BJLTUWCZJTWCDC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Additional information on 3-(2-tert-butylphenyl)-1,2-oxazol-5-amine

3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

The compound 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine (CAS No. 1505339-17-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of oxazole derivatives, which are widely studied due to their unique chemical properties and structural versatility. The molecule's structure incorporates an oxazole ring fused with an aromatic amine group, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine through optimized reaction pathways. Researchers have demonstrated that the synthesis of this compound involves a multi-step process, including nucleophilic substitution and cyclization reactions. The incorporation of the tert-butyl group at the 2-position of the phenyl ring enhances the molecule's stability and provides additional sites for chemical reactivity. This makes it an ideal candidate for exploring its applications in drug discovery and materials science.

In the field of pharmacology, oxazole derivatives like 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine have shown promising results as potential drug candidates. Studies have highlighted their ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, recent research has focused on their anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic inflammatory conditions and neurodegenerative diseases.

The structural uniqueness of 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine also makes it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. For example, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes, which exhibit enhanced catalytic activity in organic transformations.

Moreover, the electronic properties of oxazole derivatives have been leveraged in the development of advanced materials for optoelectronic devices. The conjugated system within the oxazole ring facilitates efficient charge transport, making these compounds suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine into polymer blends can significantly improve their electrical conductivity and mechanical stability.

In terms of environmental applications, aromatic amines like 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine have been investigated for their role in remediation processes. Their ability to adsorb heavy metal ions from aqueous solutions has been explored as a sustainable approach to water purification. Experimental data indicate that this compound exhibits high selectivity towards certain metal ions, making it a promising candidate for developing cost-effective remediation technologies.

The synthesis and characterization of 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine have also contributed to our understanding of heterocyclic chemistry. The molecule's reactivity under various reaction conditions has been systematically studied, providing insights into its potential as an intermediate in more complex molecular constructions. For instance, its participation in cross-coupling reactions has opened new avenues for constructing bioactive molecules with tailored functionalities.

Looking ahead, the continued exploration of oxazole derivatives like 3-(2-Tert-butylphenyl)-1,2-Oxazol-5-Amine is expected to yield further breakthroughs across multiple disciplines. As researchers delve deeper into its chemical properties and biological effects, this compound is poised to play a pivotal role in advancing both fundamental science and applied technologies.